Cas no 1696403-90-3 (tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate
• CAS No: 1696403-90-3
• MF: C₁₈H₃₂INO₃
• MW: 437.356058120728
• CID: 6154251
• PubChem ID: 104969663
• Update Time: 2025-10-18

tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate
• 1696403-90-3
• EN300-1135946
• tert-butyl 3-(iodomethyl)-3-[(3-methylcyclohexyl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C18H32INO3/c1-14-7-5-8-15(11-14)22-18(12-19)9-6-10-20(13-18)16(21)23-17(2,3)4/h14-15H,5-13H2,1-4H3
• InChI Key： RWFABNWIWNJRNT-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OC1CCCC(C)C1

Computed Properties

• Exact Mass: 437.14269g/mol
• Monoisotopic Mass: 437.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate

tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate (CAS No. 1696403-90-3): A Comprehensive Overview

tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate (CAS No. 1696403-90-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The structure of tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate is notable for its intricate arrangement of functional groups. The molecule consists of a piperidine ring substituted with a tert-butyl group at the nitrogen atom, an iodomethyl group, and a 3-methylcyclohexyl oxy group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for various research applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate. One common approach involves the reaction of a piperidine derivative with an appropriate iodomethylating agent and a 3-methylcyclohexanol derivative. The tert-butyl protecting group is often introduced to enhance the stability and reactivity of the molecule during synthesis. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, thereby facilitating large-scale production for further studies.

The chemical properties of tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate are influenced by its functional groups. The iodomethyl group is particularly reactive and can participate in various chemical transformations, such as nucleophilic substitution reactions. The tert-butyl protecting group provides steric protection to the nitrogen atom, enhancing the molecule's stability under different reaction conditions. Additionally, the 3-methylcyclohexyl oxy group contributes to the overall hydrophobicity and lipophilicity of the compound, which are crucial factors in determining its biological activity.

In the context of pharmaceutical research, tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as a modulator of various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, preliminary in vitro assays have demonstrated that this compound exhibits selective inhibition of specific enzymes, suggesting its potential as a therapeutic agent for treating diseases characterized by aberrant enzyme activity.

Moreover, clinical trials involving derivatives of tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate are currently underway to evaluate their safety and efficacy in human subjects. These trials aim to validate the preclinical findings and assess the potential therapeutic benefits of these compounds in treating various medical conditions. Early results from these trials have been encouraging, with several derivatives showing favorable pharmacokinetic profiles and minimal adverse effects.

The future prospects for tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate are promising. Ongoing research efforts are focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production for clinical applications. As our understanding of this compound continues to evolve, it is likely that new therapeutic opportunities will emerge, contributing to advancements in medicinal chemistry and pharmaceutical science.

In conclusion, tert-butyl 3-(iodomethyl)-3-(3-methylcyclohexyl)oxypiperidine-1-carboxylate (CAS No. 1696403-90-3) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.